Cas no 1020653-46-6 (sodium (E)-2-cyano-2-phenylethylenolate)

• Product Name: sodium (E)-2-cyano-2-phenylethylenolate
• CAS No: 1020653-46-6
• MF: C₉H₆NNaO
• MW: 167.13981294632
• CID: 2618537
• Update Time: 2023-08-07

sodium (E)-2-cyano-2-phenylethylenolate Chemical and Physical Properties

Names and Identifiers

• sodium (E)-2-cyano-2-phenylethylenolate
• C9H6NNaO
• HTS004131
• sodium;(E)-2-cyano-2-phenylethenolate

• Inchi： 1S/C9H7NO.Na/c10-6-9(7-11)8-4-2-1-3-5-8;/h1-5,7,11H;/q;+1/p-1/b9-7-;
• InChI Key： YNXHBKKAYQSMIY-VILQZVERSA-M
• SMILES： [Na+].[O-]/C=C(/C#N)\C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 46.8